1-(Azidomethyl)-4-fluoro-2-iodobenzene

• Molecular Formula: C7H5FIN3
• Molecular Weight: 277.04 g/mol
• IUPAC Name: 1-(azidomethyl)-4-fluoro-2-iodobenzene
• InChI: InChI=1S/C7H5FIN3/c8-6-2-1-5(4-11-12-10)7(9)3-6/h1-3H,4H2
• InChI Key: WAQBMDAUVNOKTB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)I)CN=[N+]=[N-]

Description

1-(Azidomethyl)-4-fluoro-2-iodobenzene is a useful research compound. Its molecular formula is C7H5FIN3 and its molecular weight is 277.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1-(bromomethyl)-4-fluoro-2-iodobenzene (M. Protiva et al., Collect. Czech. Chem. Comm., 44, 1979, 2108–2123) (17.9 g, 56.8 mmol) in N,N-dimethylformamide (35 ml) was treated with sodium azide (5.0 g, 76.7 mmol) and the resulting mixture was heated to 50° C. for 4 h. The cooled mixture was filtered, the filtrate was concentrated in vacuo and the residue was chromatographed on silica gel (elution hexane) to give 15.7 g (97% yield) of the title azide as a clear oil. 1HNMR 400 MHz (DMSO-d6) δ (ppm): 4.53 (2H, s, CH2), 7.32 (1H, m, aromatic), 7.54 (1H, dd, J=6 Hz and J=8.6 Hz, aromatic), 7.83 (1H, dd, J=3 Hz and J=8 Hz, aromatic).